Cas no 1248717-01-2 (3-amino-2-(cyclopentylmethyl)propan-1-ol)

• Product name: 3-amino-2-(cyclopentylmethyl)propan-1-ol
• CAS No: 1248717-01-2
• MDL: MFCD16706732
• CID: 4580951
• PubChem ID: 62314330

3-amino-2-(cyclopentylmethyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(cyclopentylmethyl)propan-1-ol
• Cyclopentanepropanol, β-(aminomethyl)-

• MDL： MFCD16706732

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 3-amino-2-(cyclopentylmethyl)propan-1-ol

Introduction to 3-amino-2-(cyclopentylmethyl)propan-1-ol (CAS No. 1248717-01-2)

3-amino-2-(cyclopentylmethyl)propan-1-ol, identified by the CAS number 1248717-01-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemical research. This molecule, featuring a unique structural arrangement of an amino group, a cyclopentylmethyl side chain, and a primary alcohol functionality, has garnered attention due to its potential applications in drug discovery and synthetic chemistry. The compound's structural complexity and diverse functional groups make it a valuable candidate for further exploration in medicinal chemistry.

The chemical structure of 3-amino-2-(cyclopentylmethyl)propan-1-ol consists of a propan-1-ol backbone substituted with an amino group at the second carbon and a cyclopentylmethyl group at the second carbon as well. This arrangement creates a molecule with both basic and nucleophilic properties, which can be exploited in various synthetic pathways. The presence of the cyclopentylmethyl group adds steric bulk to the molecule, influencing its interactions with biological targets and potentially affecting its pharmacokinetic properties.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. 3-amino-2-(cyclopentylmethyl)propan-1-ol has been studied for its potential role as an intermediate in the synthesis of more complex molecules with therapeutic applications. Researchers have explored its reactivity in various chemical transformations, including nucleophilic substitutions, condensation reactions, and derivatization processes, which could lead to the development of new drug candidates.

One of the most promising areas of research involving 3-amino-2-(cyclopentylmethyl)propan-1-ol is its use as a building block in the synthesis of bioactive molecules. The compound's ability to undergo multiple chemical modifications allows for the creation of diverse derivatives with tailored properties. For instance, researchers have investigated its potential as a precursor for designing small-molecule inhibitors targeting enzymes involved in disease pathways. The cyclopentylmethyl group can serve as a scaffold for further functionalization, enabling the attachment of pharmacophores that enhance binding affinity to biological targets.

Moreover, the alcohol and amino functionalities present in 3-amino-2-(cyclopentylmethyl)propan-1-ol provide multiple sites for chemical modification, making it a versatile intermediate in organic synthesis. These functional groups can participate in various reactions such as esterification, amidation, and alkylation, which are crucial steps in drug development. The compound's structural features also make it an attractive candidate for exploring new synthetic methodologies that could improve efficiency and selectivity in pharmaceutical manufacturing.

Recent studies have highlighted the importance of understanding the physicochemical properties of molecules like 3-amino-2-(cyclopentylmethyl)propan-1-ol to optimize their pharmacological activity. Computational modeling and experimental techniques have been employed to investigate factors such as solubility, stability, and metabolic pathways. These studies aim to provide insights into how structural modifications can enhance drug-like properties, ultimately leading to more effective therapeutic agents.

The potential applications of 3-amino-2-(cyclopentylmethyl)propan-1-ol extend beyond pharmaceuticals into other areas of chemical research. Its unique structure makes it a valuable tool for studying molecular interactions and developing new synthetic strategies. For example, chemists have utilized this compound to explore catalytic processes that could streamline the synthesis of complex molecules. Additionally, its role as a ligand or intermediate in coordination chemistry has been examined, offering insights into metal-catalyzed reactions and material science applications.

In conclusion,3-amino-2-(cyclopentylmethyl)propan-1-ol (CAS No. 1248717-01-2) represents a fascinating compound with broad implications in chemical research and drug development. Its structural features and reactivity make it a versatile intermediate for synthesizing bioactive molecules with potential therapeutic applications. As research continues to uncover new ways to utilize this compound,3-amino-2-(cyclopentylmethyl)propan-1-ol is poised to play an increasingly important role in advancing our understanding of molecular interactions and developing innovative solutions for complex scientific challenges.